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Compound of Interest

1-(2-Hydroxy-3-
Compound Name:
methylphenyl)ethanone

cat. No.: B1330291

Essential Safety and Handling Guide for 1-(2-
Hydroxy-3-methylphenyl)ethanone

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(2-Hydroxy-3-methylphenyl)ethanone
(CAS 699-91-2) was not readily available. The following safety and handling information is
based on the SDS for the structurally similar compound, 2'-Hydroxy-5'-methylacetophenone
(CAS 1450-72-2), and general guidelines for handling substituted acetophenones.[1][2][3]
Researchers should always perform a risk assessment and consult with their institution's safety
office before handling any chemical.

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for researchers, scientists, and drug development professionals working with 1-(2-
Hydroxy-3-methylphenyl)ethanone.

Hazard Identification and Summary

1-(2-Hydroxy-3-methylphenyl)ethanone is anticipated to share hazards with similar
substituted acetophenones. Based on data for 2'-Hydroxy-5'-methylacetophenone, the primary
hazards include:

» Skin Irritation: May cause skin irritation upon contact.[1][2][3]
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» Serious Eye Irritation: Can cause serious irritation if it comes into contact with the eyes.[1][2]

[3]
o Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2][3]
o Harmful if Swallowed: May be harmful if ingested.[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
1-(2-Hydroxy-3-methylphenyl)ethanone.

Standard Compliance

PPE Category Specification
(Example)
Safety glasses with side-
Eye and Face Protection shields or chemical safety EN 166 (EU) or NIOSH (US)

goggles.

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber), lab coat, EN 374 (EU)
and closed-toe shoes.

Not typically required under
normal use with adequate

Respiratory Protection ventilation. Use a NIOSH- NIOSH (US)
approved respirator if dust or

aerosols are generated.

Emergency Procedures

Immediate actions in case of exposure are critical. The following tables outline first aid, fire-
fighting, and spillage response measures.

3.1 First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[1][3]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

develops.[1][3]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[1][3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) )
water. Seek immediate medical attention.[1]

3.2 Fire-Fighting Measures

. o Unsuitable . Protective
Extinguishing . o Specific Hazards .
. Extinguishing . Equipment for
Media . from Combustion o
Media Firefighters
Water spray, alcohol- . Wear a self-contained
] Carbon monoxide )
resistant foam, dry - breathing apparatus
) Not specified. (CO) and carbon
chemical, or carbon o (SCBA) and full
o dioxide (C0O2).[1] ]
dioxide (C0O2).[1] protective gear.[1]

3.3 Accidental Release Measures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1313614&productDescription=2+-HYDRXY-5+-METHLACETOPHE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13136~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:54:52~~2-Hydroxy-5-methylacetophenone~~
https://www.fishersci.com/store/msds?partNumber=AAA1313614&productDescription=2+-HYDRXY-5+-METHLACETOPHE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13136~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:54:52~~2-Hydroxy-5-methylacetophenone~~
https://www.fishersci.com/store/msds?partNumber=AAA1313614&productDescription=2+-HYDRXY-5+-METHLACETOPHE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13136~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:54:52~~2-Hydroxy-5-methylacetophenone~~
https://www.fishersci.com/store/msds?partNumber=AAA1313614&productDescription=2+-HYDRXY-5+-METHLACETOPHE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1313614&productDescription=2+-HYDRXY-5+-METHLACETOPHE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1313614&productDescription=2+-HYDRXY-5+-METHLACETOPHE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1313614&productDescription=2+-HYDRXY-5+-METHLACETOPHE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

= f i id
BE“GH > etycﬁfke,b\lx‘/?i;cz:l:i]ligtly S Itjrilcineg

Environmental

Personal Precautions .
Precautions

Methods for Cleaning Up

Wear appropriate personal

protective equipment (see Prevent the chemical from
Section 2). Ensure adequate entering drains, surface water,
ventilation. Avoid breathing or groundwater.[2]

dust or vapors.[2]

For small spills, absorb with an
inert material (e.g., sand,
vermiculite) and place in a
suitable container for disposal.
For large spills, dike the area
and collect the material for

disposal.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

4.1 Handling Protocol

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.

o Verify that an eyewash station and safety shower are readily accessible.

o Don all required personal protective equipment (PPE) as outlined in Section 2.

e Weighing and Transfer:

o Handle the solid material carefully to minimize dust generation.

o Use a spatula or other appropriate tool for transfers.

o If dissolving in a solvent, add the solid to the solvent slowly while stirring.

o Reaction Setup:

o Set up all glassware and equipment in a stable and secure manner within the fume hood.

o Keep containers closed when not in use.
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e Post-Handling:
o Thoroughly wash hands with soap and water after handling the chemical.
o Clean all contaminated surfaces and equipment.
o Properly store or dispose of the chemical and any contaminated materials.
4.2 Disposal Plan
» Waste Collection:

o Collect all waste containing 1-(2-Hydroxy-3-methylphenyl)ethanone, including
contaminated solids and solutions, in a designated and clearly labeled waste container.

o Container Management:

o Keep the waste container tightly closed and store it in a designated, well-ventilated waste
accumulation area.

e Disposal:

o Dispose of the chemical waste through a licensed and approved waste disposal facility.[1]
Do not dispose of it down the drain or in the regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling and Disposal Workflow

The following diagram illustrates the logical flow for the safe handling and disposal of 1-(2-
Hydroxy-3-methylphenyl)ethanone.
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Safe Handling and Disposal Workflow for 1-(2-Hydroxy-3-methylphenyl)ethanone
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Caption: Workflow for safe handling and disposal of 1-(2-Hydroxy-3-methylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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